Cas no 2227797-27-3 (methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
• CAS No: 2227797-27-3
• MF: C₉H₁₁BrO₃S
• MW: 279.150840997696
• CID: 6378866
• PubChem ID: 165645072
• Update Time: 2025-10-29

methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate
• EN300-1920907
• 2227797-27-3

• Inchi： 1S/C9H11BrO3S/c1-5-6(10)3-8(14-5)7(11)4-9(12)13-2/h3,7,11H,4H2,1-2H3/t7-/m1/s1
• InChI Key： HSSVGSBBWIGYNY-SSDOTTSWSA-N
• SMILES： BrC1=C(C)SC(=C1)[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 277.96123g/mol
• Monoisotopic Mass: 277.96123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.8Ų

Additional information on methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate

Methyl (3R)-3-(4-Bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate: An Overview of a Promising Compound in Medicinal Chemistry

Methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate (CAS No. 2227797-27-3) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a brominated thiophene moiety and a hydroxypropanoate ester, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The chiral center at the C-3 position of the hydroxypropanoate moiety is a critical feature of this compound, as it imparts enantiomeric selectivity, which can significantly influence the compound's pharmacological properties. The presence of the bromine atom in the thiophene ring adds to the compound's versatility, allowing for further chemical modifications that can enhance its biological activity or improve its pharmacokinetic profile.

Recent research has focused on the antimicrobial and antiviral properties of methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate. Studies have shown that this compound exhibits potent activity against a range of bacterial and viral pathogens, making it a promising candidate for the development of new antimicrobial agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that the compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), two major causes of hospital-acquired infections.

In addition to its antimicrobial properties, methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate has also shown promise in cancer research. Preliminary studies have indicated that the compound possesses cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, suggesting that this compound could be further developed as an anticancer agent.

The pharmacokinetic properties of methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate have also been investigated to assess its potential for clinical use. Research has shown that the compound exhibits good oral bioavailability and favorable plasma stability, which are essential characteristics for a drug candidate. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

One of the key challenges in developing methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate as a therapeutic agent is ensuring its safety and efficacy in vivo. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. Nevertheless, comprehensive toxicological evaluations are ongoing to fully understand any potential adverse effects.

From a synthetic perspective, the preparation of methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate involves several steps, including the formation of the brominated thiophene ring and the introduction of the chiral hydroxypropanoate moiety. Recent advances in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric purity. These synthetic improvements are crucial for ensuring consistent quality and reducing production costs, which are essential for commercialization.

In conclusion, methyl (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-hydroxypropanoate (CAS No. 2227797-27-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new applications and optimize its properties, paving the way for potential breakthroughs in treating infectious diseases and cancer.